Cas no 62377-91-7 (4-Octenedioic acid, 2,7-diamino-2,7-dipentyl-)
62377-91-7 structure
Product Name:4-Octenedioic acid, 2,7-diamino-2,7-dipentyl-
CAS No:62377-91-7
MF:C18H34N2O4
MW:342.473565578461
CID:447226
PubChem ID:71387062
Update Time:2025-04-19
4-Octenedioic acid, 2,7-diamino-2,7-dipentyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Octenedioic acid, 2,7-diamino-2,7-dipentyl-
- 2,7-diamino-2,7-dipentyloct-4-enedioic acid
- DTXSID30809200
- 62377-91-7
-
- Inchi: 1S/C18H34N2O4/c1-3-5-7-11-17(19,15(21)22)13-9-10-14-18(20,16(23)24)12-8-6-4-2/h9-10H,3-8,11-14,19-20H2,1-2H3,(H,21,22)(H,23,24)
- InChI Key: MHVLJMOCOQSABM-UHFFFAOYSA-N
- SMILES: OC(C(CC=CCC(C(=O)O)(CCCCC)N)(CCCCC)N)=O
Computed Properties
- Exact Mass: 342.25202
- Monoisotopic Mass: 342.25185757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: -1.4
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 126.64
4-Octenedioic acid, 2,7-diamino-2,7-dipentyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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